Cas no 653605-14-2 (Sulfuric acid, phenyl 2,2,2-trichloroethyl ester)

• Product Name: Sulfuric acid, phenyl 2,2,2-trichloroethyl ester
• CAS No: 653605-14-2
• MF: C₈H₇Cl₃O₄S
• MW: 305.562778711319
• CID: 399589
• PubChem ID: 71376001
• Update Time: 2025-04-19

Sulfuric acid, phenyl 2,2,2-trichloroethyl ester Chemical and Physical Properties

Names and Identifiers

• Sulfuric acid, phenyl 2,2,2-trichloroethyl ester
• phenyl 2,2,2-trichloroethyl sulfate
• 653605-14-2
• DTXSID50798723

• Inchi： 1S/C8H7Cl3O4S/c9-8(10,11)6-14-16(12,13)15-7-4-2-1-3-5-7/h1-5H,6H2
• InChI Key： UAGOTNIBMAOPEM-UHFFFAOYSA-N
• SMILES： ClC(COS(=O)(=O)OC1C=CC=CC=1)(Cl)Cl

Computed Properties

• Exact Mass: 303.91321
• Monoisotopic Mass: 303.913063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 61Ų

Experimental Properties

• PSA: 52.6